Cas no 913485-57-1 (4-(2-Methylphenyl)carbonylbenzonitrile)

• Product Name: 4-(2-Methylphenyl)carbonylbenzonitrile
• CAS No: 913485-57-1
• MF: C₁₅H₁₁NO
• MW: 221.253943681717
• MDL: MFCD22205826
• CID: 1037747
• PubChem ID: 6613311
• Update Time: 2025-04-20

4-(2-Methylphenyl)carbonylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methylbenzoyl)benzonitrile
• 4-[(2-Methylphenyl)carbonyl]benzonitrile
• 913485-57-1
• BS-33127
• ICCB4_000132
• ICCB4_000204
• CBiol_000908
• SCHEMBL14454220
• DTXSID10425048
• CS-0211353
• CBiol_000836
• MFCD22205826
• DB-357371
• 4-(2-Methylphenyl)carbonylbenzonitrile

• MDL： MFCD22205826
• Inchi： 1S/C15H11NO/c1-11-4-2-3-5-14(11)15(17)13-8-6-12(10-16)7-9-13/h2-9H,1H3
• InChI Key： FEWUACDGESCRIY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CC=1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 221.084063974g/mol
• Monoisotopic Mass: 221.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.9Ų